Cas no 1020920-03-9 (2-cyclohexyloxybenzonitrile)

• Product name: 2-cyclohexyloxybenzonitrile
• CAS No: 1020920-03-9
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1135075
• PubChem ID: 28602281

2-cyclohexyloxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyloxybenzonitrile
• 1020920-03-9
• 2-(Cyclohexyloxy)benzonitrile
• DTXSID30651524
• AKOS000262103

• Inchi： InChI=1S/C13H15NO/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h4-6,9,12H,1-3,7-8H2
• InChI Key： CNAKGUWHIXBIOO-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)OC2=CC=CC=C2C#N

Computed Properties

• Exact Mass: 201.115364g/mol
• Monoisotopic Mass: 201.115364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Molecular Weight: 201.26g/mol
• Topological Polar Surface Area: 33Ų